Cas no 165465-49-6 (5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester)
5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester
- ethyl 3,3-difluoro-2-oxohex-5-enoate
- IKJJKIIGFXIFSZ-UHFFFAOYSA-N
- 165465-49-6
- DB-203930
- SCHEMBL16843455
- F30081
- 3,3-Difluoro-2-oxo-hex-5-enoic acid ethyl ester
- ethyl 3,3-difluoro-2-oxo-5-hexenoate
- ethyl3,3-difluoro-2-oxohex-5-enoate
- 3,3-Difluoro-2-oxo-5-hexenoic acid ethyl ester
-
- Inchi: 1S/C8H10F2O3/c1-3-5-8(9,10)6(11)7(12)13-4-2/h3H,1,4-5H2,2H3
- InChI Key: IKJJKIIGFXIFSZ-UHFFFAOYSA-N
- SMILES: FC(C(C(=O)OCC)=O)(CC=C)F
Computed Properties
- Exact Mass: 192.05980050g/mol
- Monoisotopic Mass: 192.05980050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM322576-1g |
Ethyl 3,3-difluoro-2-oxohex-5-enoate |
165465-49-6 | 95% | 1g |
$692 | 2021-08-18 | |
| Chemenu | CM322576-1g |
Ethyl 3,3-difluoro-2-oxohex-5-enoate |
165465-49-6 | 95% | 1g |
$692 | 2023-02-02 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2804-5g |
ethyl 3,3-difluoro-2-oxohex-5-enoate |
165465-49-6 | 95% | 5g |
$1600 | 2023-09-07 | |
| A2B Chem LLC | AF04520-100mg |
Ethyl 3,3-difluoro-2-oxohex-5-enoate |
165465-49-6 | 95% (stabilized with TBC) | 100mg |
$143.00 | 2024-04-20 | |
| A2B Chem LLC | AF04520-250mg |
Ethyl 3,3-difluoro-2-oxohex-5-enoate |
165465-49-6 | 95% (stabilized with TBC) | 250mg |
$243.00 | 2024-04-20 | |
| A2B Chem LLC | AF04520-1g |
Ethyl 3,3-difluoro-2-oxohex-5-enoate |
165465-49-6 | 95% (stabilized with TBC) | 1g |
$652.00 | 2024-04-20 |
5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester
5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester (CAS No. 165465-49-6): A Comprehensive Overview
5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester, identified by its CAS number CAS No. 165465-49-6, is a fluorinated carboxylic acid ester that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester consists of a hexenoic acid backbone with two fluorine atoms substituting at the 3-position and an ethyl ester group at the 2-position. This specific arrangement imparts distinct chemical and biological properties to the compound, making it an intriguing subject for further investigation. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules.
In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological processes effectively. The introduction of fluorine atoms into organic molecules can alter their electronic properties, leading to improved pharmacokinetic profiles. For instance, fluorinated compounds often exhibit increased lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design. The structural motif of 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester aligns well with these principles, suggesting its potential as a building block for innovative drug candidates.
One of the most compelling aspects of 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester is its versatility in synthetic chemistry. The compound can serve as a precursor for the synthesis of more complex molecules, including heterocyclic derivatives and functionalized carboxylic acids. These derivatives may exhibit enhanced biological activity and improved pharmacological properties, making them suitable for treating a wide range of diseases.
The synthesis of 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research into the compound's applications.
Recent studies have highlighted the potential of 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester in the development of novel therapeutic agents. For example, researchers have explored its use as an intermediate in the synthesis of fluorinated peptides and proteins. These biomolecules have shown promise in targeting specific biological pathways associated with various diseases. The ability of 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester to incorporate into such structures underscores its importance in medicinal chemistry.
The pharmacological properties of 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester have also been investigated in vitro and in vivo. Preliminary studies suggest that this compound may exhibit anti-inflammatory and anti-cancer effects by modulating key signaling pathways. The presence of fluorine atoms is believed to enhance its interaction with biological targets, leading to more potent therapeutic outcomes. Further research is needed to fully elucidate its mechanism of action and potential clinical applications.
The chemical stability and reactivity of 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester are critical factors that influence its utility in pharmaceutical applications. Studies have demonstrated that the compound remains stable under various storage conditions but may undergo degradation when exposed to extreme temperatures or acidic environments. Understanding these stability profiles is essential for optimizing its use in drug formulations and ensuring long-term viability.
In conclusion, 5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester (CAS No. 165465-49-6) is a multifaceted compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features and promising biological activities make it a valuable asset for the development of novel therapeutic agents. Continued research into its synthesis, pharmacology, and applications will likely uncover even more exciting possibilities for this fascinating molecule.
165465-49-6 (5-Hexenoic acid, 3,3-difluoro-2-oxo-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)